Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate

• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol
• IUPAC Name: ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H23ClN2O3/c1-2-23-17(22)13-6-5-10-20(12-13)11-9-16(21)19-15-8-4-3-7-14(15)18/h3-4,7-8,13H,2,5-6,9-12H2,1H3,(H,19,21)
• InChI Key: TUKIUTGWWSDEKX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC=CC=C2Cl

Description

Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate is a chemical compound that has been studied extensively for its potential applications in scientific research. It is also known by its chemical name, C18H23ClN2O3, and is classified as a piperidinecarboxylate derivative.

Mechanism of Action

The mechanism of action of Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate involves its binding to specific enzymes and receptors in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have various effects on the body depending on the specific receptors involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate are dependent on its mechanism of action. It has been shown to have potential therapeutic effects in the treatment of Alzheimer's disease, as increased acetylcholine levels can improve cognitive function. It has also been studied for its potential use as a local anesthetic and as a treatment for certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate in lab experiments is its specific mechanism of action, which allows for targeted effects on certain enzymes and receptors. However, its potential toxicity and limited solubility in certain solvents can be a limitation for certain experiments.

Future Directions

There are several potential future directions for the study of Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate. One area of interest is its potential use in drug development for the treatment of Alzheimer's disease and other neurodegenerative disorders. It may also have potential applications in the treatment of certain types of cancer and as a local anesthetic. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis method for Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate involves the condensation of 2-chloroacetophenone with ethyl 3-piperidinecarboxylate in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethyl chloroformate to yield the final product.

Scientific Research Applications

Ethyl 1-[3-(2-chloroanilino)-3-oxopropyl]-3-piperidinecarboxylate has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have an inhibitory effect on certain enzymes and receptors, making it a potential candidate for drug development.